Cas no 61275-30-7 (L-Alaninamide, D-alanyl-N-methyl-)

• Product Name: L-Alaninamide, D-alanyl-N-methyl-
• CAS No: 61275-30-7
• MF: C₇H₁₅N₃O₂
• MW: 173.212901353836
• CID: 486169
• PubChem ID: 71397522
• Update Time: 2025-04-19

L-Alaninamide, D-alanyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide, D-alanyl-N-methyl-
• D-Alanyl-N-methyl-L-alaninamide
• SCHEMBL13522030
• 61275-30-7
• DTXSID80819016
• d-alanyl-alanine-methylamide

• Inchi： 1S/C7H15N3O2/c1-4(8)6(11)10-5(2)7(12)9-3/h4-5H,8H2,1-3H3,(H,9,12)(H,10,11)/t4-,5+/m1/s1
• InChI Key： YGIVVAKQDXCPKN-UHNVWZDZSA-N
• SMILES： O=C([C@@H](C)N)N[C@H](C(NC)=O)C

Computed Properties

• Exact Mass: 173.11655
• Monoisotopic Mass: 173.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22